Cas no 55199-25-2 (CIS-4-AMINOCROTONIC ACID)

CIS-4-AMINOCROTONIC ACID structure

CIS-4-AMINOCROTONIC ACID structure

Product Name:CIS-4-AMINOCROTONIC ACID

CAS No:55199-25-2

Molecular Formula:C₄H₇NO₂

Molecular Weight:101.104

CID:2670975

PubChem ID:6603697

CIS-4-AMINOCROTONIC ACID Properties

Names and Identifiers

- CIS-4-AMINOCROTONIC ACID
- AKOS006272743
- SDCCGSBI-0050096.P002
- NCGC00093605-02
- UNII-2B75NX3MA8
- NCGC00260793-01
- NCGC00015016-01
- (Z)-4-Amino-but-2-enoic acid
- DTXSID101017433
- NCGC00093605-03
- BPBio1_000376
- PDSP1_000243
- Lopac0_000108
- 55199-25-2
- SR-01000076226-1
- BDBM50087277
- PDSP2_000242
- CCG-204203
- Lopac-A-201
- 4-Aminoisocrotonic acid
- CACA
- Q4544931
- NCGC00015016-05
- 4-aminobut-2-enoic acid
- NCGC00015016-06
- NCGC00015016-02
- EU-0100108
- GTPL4148
- 2-Butenoic acid, 4-amino-, (2Z)-
- (Z)-4-aminobut-2-enoic acid
- NCGC00015016-03
- NCGC00015016-08
- 2B75NX3MA8
- Lopac-T-1694
- SR-01000076226
- NCGC00015016-04
- (2Z)-4-aminobut-2-enoic acid
- A-201
- LP00108
- CHEMBL32307
- Biomol-NT_000234
- (2Z)-4-Amino-2-butenoic acid
- HMS3260E18
- NCGC00024485-01
- NCGC00093605-01
- Tocris-0181
- SCHEMBL339699
- Tox21_500108
- cis-4-Aminocrotonic acid
- InChIKey： FMKJUUQOYOHLTF-UPHRSURJSA-N
- Inchi： InChI=1S/C4H7NO2/c5-3-1-2-4(6)7/h1-2H,3,5H2,(H,6,7)/b2-1-
- SMILES： C(C=CC(=O)O)N

Computed Properties

Exact Mass: 101.047678466g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 101.047678466g/mol
Heavy Atom Count: 7
Complexity: 87.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -3.2
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Solubility: H2O: 124 mg/mL

CIS-4-AMINOCROTONIC ACID Related Literature

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Wolfgang Müller,Robert Anczkiewicz J. Anal. At. Spectrom. 2016 31 259
3. The MXCXXC class of metallochaperone proteins: model studies

Michal S. Shoshan,Edit Y. Tshuva Chem. Soc. Rev. 2011 40 5282
4. p-Sulfonatocalix[4]arene as a carrier for curcumin

Paulpandian Muthu Mareeswaran,Eththilu Babu,Veerasamy Sathish,Byoungkook Kim,Seong Ihl Woo,Seenivasan Rajagopal New J. Chem. 2014 38 1336
5. Influence of a series of pyridine ligands on the structure and photophysical properties of Cd(ii) complexes

Daniel Ejarque,Teresa Calvet,Mercè Font-Bardia,Josefina Pons CrystEngComm 2022 24 2808
6. Strategy for optimizing the synthesis and characterization of activated carbons obtained by chemical activation of coffee husk

Alvine Mirabelle Soukoua Ngueabouo,Rufis Fregue Tiegam Tagne,Donald Raoul Tchuifon Tchuifon,Cyrille Ghislain Fotsop,Arnaud Kamdem Tamo,Solomon Gabche Anagho Mater. Adv. 2022 3 8361
7. Large scale synthesis of carbon dots for efficient luminescent solar concentrators

Bingxu Liu,Lihua Wang,Xiao Gong,Haiguang Zhao,Yuanming Zhang J. Mater. Chem. C 2022 10 18154
8. Fast offline data reduction of laser ablation MC-ICP-MS Sr isotope measurements via an interactive Excel-based spreadsheet ‘SrDR’

Federico Lugli,Michael Weber,Tommaso Giovanardi,Simona Arrighi,Eugenio Bortolini,Carla Figus,Giulia Marciani,Gregorio Oxilia,Matteo Romandini,Sara Silvestrini,Klaus Peter Jochum,Stefano Benazzi,Anna Cipriani J. Anal. At. Spectrom. 2020 35 852
9. Construction of all-carbon quaternary stereocenters by catalytic asymmetric conjugate addition to cyclic enones in natural product synthesis

Zhuo Wang Org. Chem. Front. 2020 7 3815
10. Identifying and characterising the different structural length scales in liquids and glasses: an experimental approach

Philip S. Salmon,Anita Zeidler Phys. Chem. Chem. Phys. 2013 15 15286

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